3-(pyrazin-2-yl)propanoic acid hydrochloride

Catalog No.
S6478993
CAS No.
2639448-23-8
M.F
C7H9ClN2O2
M. Wt
188.61 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(pyrazin-2-yl)propanoic acid hydrochloride

CAS Number

2639448-23-8

Product Name

3-(pyrazin-2-yl)propanoic acid hydrochloride

IUPAC Name

3-pyrazin-2-ylpropanoic acid;hydrochloride

Molecular Formula

C7H9ClN2O2

Molecular Weight

188.61 g/mol

InChI

InChI=1S/C7H8N2O2.ClH/c10-7(11)2-1-6-5-8-3-4-9-6;/h3-5H,1-2H2,(H,10,11);1H

InChI Key

BSPAOYXWMMAEJJ-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C=N1)CCC(=O)O.Cl

Purity

95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

188.0352552 g/mol

Monoisotopic Mass

188.0352552 g/mol

Heavy Atom Count

12

Dates

Last modified: 08-25-2023

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